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Compound of Interest

Compound Name: Trihexyltetradecylphosphonium

Cat. No.: B14245789 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling Trihexyltetradecylphosphonium and its various salts. By adhering to

these procedures, you can minimize risks and ensure a safe laboratory environment.

Core Safety and Hazard Information
Trihexyltetradecylphosphonium compounds, while valuable in research, present several

hazards that necessitate careful handling. These compounds are known to cause severe skin

burns and eye damage, are harmful if swallowed, and may cause respiratory irritation.[1][2]

Furthermore, they are toxic to aquatic life with long-lasting effects.[1]

Hazard Classifications:
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Hazard Statement Classification

H302 Harmful if swallowed[1]

H314 Causes severe skin burns and eye damage[1]

H315 Causes skin irritation[2][3]

H318 Causes serious eye damage[1]

H319 Causes serious eye irritation[2][3]

H335 May cause respiratory irritation[2][3]

H411 Toxic to aquatic life with long lasting effects[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling

Trihexyltetradecylphosphonium compounds to prevent exposure.
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Body Part Required PPE Specifications

Respiratory Respirator

NIOSH/MSHA or European

Standard EN 149 approved

respirator. In case of brief

exposure or low pollution, a

respiratory filter device may be

used. For intensive or longer

exposure, a self-contained

breathing apparatus is

necessary.[1]

Hands Chemical-resistant gloves
Impervious gloves must be

inspected prior to use.[4][5]

Eyes Safety goggles or glasses

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA. A face shield may be

required in some situations.[4]

Body Protective clothing

Wear compatible chemical-

resistant clothing to prevent

skin exposure.

Experimental Protocols: Safe Handling and Storage
Adherence to strict protocols is crucial for the safe handling and storage of

Trihexyltetradecylphosphonium compounds.

Handling Procedures:

Ventilation: Always handle the material in a well-ventilated area or in an efficient fume hood.

[6]

Avoid Contact: Prevent contact with skin, eyes, and clothing. Do not breathe dust, fumes,

gas, mist, vapors, or spray.
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Personal Hygiene: Wash hands thoroughly before breaks and at the end of work.[1] Do not

eat, drink, or smoke when handling.[2]

Clothing: Immediately remove all soiled and contaminated clothing.[1] Wash contaminated

clothing before reuse.

Storage Procedures:

Container: Keep the container tightly closed and in an upright position to prevent leakage.

Conditions: Store in a cool, dry, well-ventilated area away from incompatible substances

such as strong oxidizers, acids, and bases.[1] The product is hygroscopic and should be

stored under an inert gas like nitrogen.

Temperature: Ideal storage temperature is between 10°C and 25°C.

Accidental Release and Disposal Plan
In the event of a spill or for routine disposal, the following procedures must be followed.

Accidental Release Measures:

Evacuate: Keep unprotected persons away from the spill area.[1]

Ventilate: Ensure adequate ventilation of the affected area.

Containment: For liquid spills, absorb with liquid-binding material such as sand, diatomite,

acid binders, universal binders, or sawdust.[1] For solid spills, sweep or shovel into a

suitable container for disposal.[7]

Environmental Protection: Do not allow the substance to enter sewers, surface water, ground

water, or soil.[1]

Disposal Plan:

Waste Collection: Collect waste in closed and suitable containers for disposal.
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Regulations: Dispose of contents and container in accordance with all local, regional,

national, and international regulations.[4] Do not dispose of waste into the sewer.[7]

Professional Disposal: Arrange for disposal as special waste by a licensed disposal

company.[8]

Visualizing the Safety Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of

Trihexyltetradecylphosphonium compounds.
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Caption: Workflow for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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